Cas no 1115-81-7 ((R)-(-)-2-Methylglutaric Acid)
(R)-(-)-2-Methylglutaric Acid structure
Product Name:(R)-(-)-2-Methylglutaric Acid
CAS No:1115-81-7
MF:C6H10O4
MW:146.1412
MDL:MFCD00671562
CID:136108
Update Time:2024-11-26
(R)-(-)-2-Methylglutaric Acid Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioicacid, 2-methyl-, (2R)-
- (R)-(-)-2-Methylglutaric Acid
- (-)-(R)-2-methylglutaric acid
- (+)-(S)-2-methylglutaric acid
- (R)-(-)-2-Methylpentanedioic Acid
- (R)-(+)-2-methylglutaric acid
- (R)-2-methyl glutaric acid
- AC1OCSZH
- ANW-16297
- CTK0H3805
- (R)-2-Methylpentanedioic acid
- (2R)-2-Methylglutaric acid
- 09DCX3K77W
- (2~{R})-2-methylpentanedioic acid
- Pentanedioic acid, 2-methyl-, (R)-
- (2R)-2-methylpentanedioic acid
- 2-Methylglutaric acid, (-)-
- (-)-alpha-Methylglutaric acid
- 2-Methylglutaric acid, (2R)-
- (R)-(-)-2-MethylglutaricAcid
- 2-Methylpentanedioic acid, (2R)-
- MFC
-
- MDL: MFCD00671562
- Inchi: 1S/C6H10O4/c1-4(6(9)10)2-3-5(7)8/h4H,2-3H2,1H3,(H,7,8)(H,9,10)/t4-/m1/s1
- InChI Key: AQYCMVICBNBXNA-SCSAIBSYSA-N
- SMILES: O([H])C([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(=O)O[H])=O
Computed Properties
- Exact Mass: 146.0579
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.1
Experimental Properties
- Color/Form: Not determined
- Melting Point: 80.0 to 84.0 deg-C
- Refractive Index: -21 ° (C=5, H2O)
- PSA: 74.6
- Solubility: Not determined
(R)-(-)-2-Methylglutaric Acid Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
(R)-(-)-2-Methylglutaric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M311603-100mg |
(R)-(-)-2-Methylglutaric Acid |
1115-81-7 | 100mg |
$ 52.00 | 2023-09-07 | ||
| TRC | M311603-500mg |
(R)-(-)-2-Methylglutaric Acid |
1115-81-7 | 500mg |
$ 178.00 | 2023-09-07 | ||
| TRC | M311603-1g |
(R)-(-)-2-Methylglutaric Acid |
1115-81-7 | 1g |
$ 305.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1228-5g |
(R)-(-)-2-Methylglutaric Acid |
1115-81-7 | 98.0%(GC&T) | 5g |
¥1950.0 | 2022-06-10 | |
| Apollo Scientific | OR938135-1g |
(R)-(-)-2-Methylglutaric acid |
1115-81-7 | 95% | 1g |
£67.00 | 2025-02-20 | |
| Apollo Scientific | OR938135-5g |
(R)-(-)-2-Methylglutaric acid |
1115-81-7 | 95% | 5g |
£161.00 | 2025-02-20 | |
| Apollo Scientific | OR938135-10g |
(R)-(-)-2-Methylglutaric acid |
1115-81-7 | 95% | 10g |
£269.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R863354-1g |
(R)-(-)-2-Methylglutaric Acid |
1115-81-7 | ≥98%(GC)(T) | 1g |
702.00 | 2021-05-17 | |
| abcr | AB138656-1 g |
(R)-(-)-2-Methylglutaric acid, 98%; . |
1115-81-7 | 98% | 1 g |
€78.00 | 2023-07-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R160934-1g |
(R)-(-)-2-Methylglutaric Acid |
1115-81-7 | >98.0%(GC)(T) | 1g |
¥407.90 | 2023-09-01 |
(R)-(-)-2-Methylglutaric Acid Related Literature
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Mijung Song,Claudia Marcolli,Ulrich K. Krieger,Daniel M. Lienhard,Thomas Peter Faraday Discuss. 2013 165 289
-
2. The chemistry of fungi. Part LXVIII. Absolute configuration of 2-iso-propyl-2-methyl-succinic and -glutaric acids: some resultant stereo-chemical correctionsM. R. Cox,H. P. Koch,W. B. Whalley J. Chem. Soc. Perkin Trans. 1 1973 174
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Levente Cseri,Gyorgy Szekely Green Chem. 2019 21 4178
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Thomas G. Hilditch,Daniel A. Hardy,Natasha J. Stevens,Peter B. Glover,Jonathan P. Reid Environ. Sci.: Atmos. 2023 3 931
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5. Structure of the antibiotic validamycin ASatoshi Horii,Yukihiko Kameda J. Chem. Soc. Chem. Commun. 1972 747
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